Cas no 2002325-12-2 (1-(1,5-dimethyl-1H-pyrazol-3-yl)methylcyclopropan-1-amine)

• Product Name: 1-(1,5-dimethyl-1H-pyrazol-3-yl)methylcyclopropan-1-amine
• CAS No: 2002325-12-2
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5984797
• PubChem ID: 165700343
• Update Time: 2025-10-31

1-(1,5-dimethyl-1H-pyrazol-3-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1,5-dimethyl-1H-pyrazol-3-yl)methylcyclopropan-1-amine
• 1-[(1,5-dimethyl-1H-pyrazol-3-yl)methyl]cyclopropan-1-amine
• 2002325-12-2
• EN300-1746447

• Inchi： 1S/C9H15N3/c1-7-5-8(11-12(7)2)6-9(10)3-4-9/h5H,3-4,6,10H2,1-2H3
• InChI Key： PHOPOHYRUCEEFE-UHFFFAOYSA-N
• SMILES： NC1(CC2C=C(C)N(C)N=2)CC1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(1,5-dimethyl-1H-pyrazol-3-yl)methylcyclopropan-1-amine

Introduction to 1-(1,5-dimethyl-1H-pyrazol-3-yl)methylcyclopropan-1-amine (CAS No. 2002325-12-2) and Its Emerging Applications in Chemical Biology

The compound 1-(1,5-dimethyl-1H-pyrazol-3-yl)methylcyclopropan-1-amine (CAS No. 2002325-12-2) represents a fascinating molecular scaffold with significant potential in the field of chemical biology and pharmaceutical research. Its unique structural features, combining a cyclopropane ring with a pyrazole moiety, have garnered attention for its versatile biological activities and synthetic utility. This introduction delves into the compound's chemical properties, recent advancements in its application, and its role in cutting-edge research.

The molecular structure of 1-(1,5-dimethyl-1H-pyrazol-3-yl)methylcyclopropan-1-amine consists of a cyclopropane ring substituted with an amine group at the 1-position and a 1,5-dimethylpyrazole ring at the 3-position. The cyclopropane moiety is known for its strained three-membered ring, which can enhance binding affinity and metabolic stability in drug candidates. Meanwhile, the pyrazole ring is a privileged scaffold in medicinal chemistry, exhibiting diverse biological activities such as anti-inflammatory, antimicrobial, and anticancer properties.

Recent studies have highlighted the compound's potential as a key intermediate in the synthesis of novel bioactive molecules. The presence of both the cyclopropane and pyrazole groups allows for facile functionalization, enabling the development of structurally diverse derivatives with tailored biological profiles. For instance, modifications at the amine group can introduce hydrogen bonding or salt-forming capabilities, while alterations at the pyrazole ring can modulate receptor interactions.

In the realm of drug discovery, 1-(1,5-dimethyl-1H-pyrazol-3-yl)methylcyclopropan-1-amine has been explored as a precursor for small-molecule inhibitors targeting various therapeutic pathways. Notably, its structural motif has shown promise in disrupting protein-protein interactions (PPIs), which are critical in many disease mechanisms. The cyclopropane ring's rigid conformation can mimic natural binding pockets, while the pyrazole moiety can engage in specific hydrogen bonding interactions with target residues.

One of the most compelling aspects of this compound is its role in developing next-generation kinase inhibitors. Kinases are enzymes central to numerous cellular processes and are frequently implicated in cancer and inflammatory diseases. The cyclopropane-coupled pyrazole structure has been shown to selectively inhibit certain kinases by occupying unique binding pockets that linear molecules cannot access. This selectivity is particularly valuable in minimizing off-target effects and improving therapeutic efficacy.

Advances in computational chemistry have further enhanced the utility of 1-(1,5-dimethyl-1H-pyrazol-3-yl)methylcyclopropan-1-amine as a drug-like scaffold. Molecular docking simulations have identified optimal substituents that maximize binding affinity to target proteins while maintaining favorable pharmacokinetic properties. These computational insights have guided experimental efforts toward high-throughput screening (HTS) campaigns and rational drug design.

The compound's versatility extends to its application in material science and agrochemicals. The cyclopropane ring's strain energy can be harnessed for polymerization reactions, leading to novel materials with unique mechanical properties. Additionally, derivatives of this scaffold have demonstrated herbicidal and fungicidal activities, making them promising candidates for sustainable agricultural practices.

Emerging research also suggests potential applications in neurodegenerative diseases. The ability of 1-(1,5-dimethyl-1H-pyrazol-3-yl)methylcyclopropan-1-amine to modulate neurotransmitter receptors has opened avenues for developing treatments targeting conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies have shown that certain derivatives can cross the blood-brain barrier (BBB) efficiently while exhibiting reduced toxicity compared to existing therapeutics.

The synthesis of 1-(1,5-dimethyl-1H-pyrazol-3-yl)methylcyclopropan-1-amines has been refined through multiple methodologies, including transition-metal-catalyzed cross-coupling reactions and cycloadditions involving azomethine ylides. These synthetic strategies not only ensure high yields but also allow for scalable production suitable for industrial applications. Advances in green chemistry principles have further optimized these processes by reducing waste generation and energy consumption.

In conclusion, 2002325_12_2 plays a pivotal role in modern chemical biology research due to its unique structural features and broad applicability across multiple therapeutic areas. Its ability to serve as a versatile scaffold for drug discovery underscores its importance as a building block for next-generation therapeutics. As research continues to uncover new biological functions and synthetic possibilities, 2002325_12_2 will undoubtedly remain at the forefront of innovation in medicinal chemistry and beyond.